Cas no 128621-72-7 (Carfentrazone)

Carfentrazone is a post-emergence herbicide belonging to the aryl triazolinone class, known for its broad-spectrum activity against broadleaf weeds. It functions as a protoporphyrinogen oxidase (PPO) inhibitor, disrupting chlorophyll synthesis and causing rapid desiccation of target plants. Carfentrazone exhibits high efficacy at low application rates, with quick symptom onset (visible within hours) and minimal soil residual activity, reducing rotational crop restrictions. Its selectivity makes it suitable for use in cereals, turf, and non-crop areas. The compound is rainfast shortly after application, enhancing reliability under variable weather conditions. Formulations often include adjuvants to improve foliar absorption. Carfentrazone is valued for its compatibility in tank mixes and resistance management programs.

Carfentrazone structure

Product Name:Carfentrazone

CAS No:128621-72-7

MF:C₁₃H₁₀Cl₂F₃N₃O₃

MW:384.138011455536

MDL:MFCD09751191

CID:63959

Update Time:2026-05-14

Carfentrazone Chemical and Physical Properties

Names and Identifiers

- carfentrazone-ethyl
- Affinty
- ethyl (RS)-2-chloro-3-(2-chloro-5-(4-difluirimethyl-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)-4-fluorophenyl)propionate
- ethyl-2-dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)-4-fluorobenzenepropanate
- carfentrazone (free acid)
- CARFENTRAZONE
- ethyl-(RS)-2-chloro-3-[2-chloro-5-(4-difluoromethyl-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol)-4-fluorophenyl] propionate
- F 116426
- F 8426
- 2-chloro-3-[2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-4-fluorophenyl]propanoic acid
- (RS)-2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid
- BEN309
- rac-(2R)-2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propanoic acid
- Carfentrazon
- Carfentrazone Solution, 1000ppm
- Carfentrazone (free acid), 100 μg
- μL in Acetonitrile
- Carfentrazone (free acid), 100 μg /μL in Acetonitrile
- Carfentrazone
- MDL： MFCD09751191
- Inchi： InChI=1S/C13H10Cl2F3N3O3/c1-5-19-21(13(24)20(5)12(17)18)10-3-6(2-8(15)11(22)23)7(14)4-9(10)16/h3-4,8,12H,2H2,1H3,(H,22,23)
- InChI Key： YHKBGVDUSSWOAB-UHFFFAOYSA-N
- SMILES： CC1=NN(C2=C(C=C(C(=C2)CC(C(=O)O)Cl)Cl)F)C(=O)N1C(F)F

Computed Properties

Exact Mass: 383.00500
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 552
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3

Experimental Properties

Color/Form: The pure product is a viscous yellow liquid
Density: 1.6700
Melting Point: -22.1°C
Boiling Point: 350～335°C
PSA: 77.12000
LogP: 2.76450

Carfentrazone Pricemore >>

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TRC	C183465-10mg	Carfentrazone	128621-72-7		10mg	$ 173.00	2023-09-08
TRC	C183465-25mg	Carfentrazone	128621-72-7		25mg	$ 379.00	2023-09-08
TRC	C183465-50mg	Carfentrazone	128621-72-7		50mg	$ 696.00	2023-09-08
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eNovation Chemicals LLC	Y1112185-50mg	Carfentrazone	128621-72-7	99%	50mg	$595	2024-07-28
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A2B Chem LLC	AA44194-10mg	Benzenepropanoic acid, α,2-dichloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-	128621-72-7		10mg	$413.00	2024-01-04
A2B Chem LLC	AA44194-100mg	Benzenepropanoic acid, α,2-dichloro-5-[4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluoro-	128621-72-7	analytical standard	100mg	$1025.00	2024-04-20